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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)pentan-1-amine

Cat. No.: B12970111

Get Quote

Application Note: Analytical Characterization of 1-(4-Chlorophenyl)pentan-1-amine

-Butyl-4-chlorobenzylamine Target Audience: Forensic Chemists, Medicinal Chemists,
Toxicology Researchers

Executive Summary & Scientific Context
1-(4-Chlorophenyl)pentan-1-amine (CAS 91428-38-5), also known as

-butyl-4-chlorobenzylamine, is a structural homolog of the neurotoxin 4-chloroamphetamine (4-
CA). It belongs to the class of ring-substituted

-alkylbenzylamines. In drug development and forensic analysis, this compound represents a
critical analyte due to its structural similarity to controlled phenethylamines and cathinones.

This guide provides a definitive protocol for its characterization, distinguishing it from isobaric

isomers (e.g., N-propyl-4-chlorophenethylamine) through specific fragmentation patterns and

magnetic resonance signatures.

Safety Warning: As a halogenated amphetamine analog, this compound should be handled as

a potential neurotoxin and serotonin releasing agent. All protocols require fume hood extraction
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and full PPE.

Physicochemical Profile
Property Value / Descriptor

IUPAC Name 1-(4-Chlorophenyl)pentan-1-amine

Common Name -Butyl-4-chlorobenzylamine

CAS Number 91428-38-5

Molecular Formula

Molecular Weight 197.70 g/mol

Exact Mass 197.0971 (monoisotopic)

pKa (Calc.) ~9.5 (Typical for primary benzylic amines)

Solubility
Soluble in MeOH, EtOH, DMSO,

; Insoluble in water (free base)

Method A: Gas Chromatography-Mass Spectrometry
(GC-MS)[2]
Rationale: GC-MS is the primary screening tool. For primary amines, derivatization is

recommended to improve peak shape and prevent thermal degradation, though direct injection

is possible.

Experimental Parameters
Instrument: Agilent 7890B/5977B MSD (or equivalent).

Column: HP-5ms Ultra Inert (30 m × 0.25 mm × 0.25 µm).

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet: Splitless mode, 250°C.
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Oven Program: 60°C (1 min)

20°C/min

280°C (hold 5 min).

Ionization: Electron Impact (EI), 70 eV.[1]

Fragmentation Analysis (EI-MS)
The mass spectrum is dominated by

-cleavage, a predictable mechanism for

-substituted amines.

Molecular Ion (

): m/z 197 (weak). Chlorine isotope signature visible (3:1 ratio at m/z 197/199).

Base Peak (m/z 140): Formed by the loss of the butyl chain (

, mass 57). The charge is retained on the resonance-stabilized benzylic iminium ion.

Diagnostic Value: This peak (m/z 140/142) distinguishes this molecule from its isomer 4-

chloro-N-propylphenethylamine, which would fragment via

-cleavage to yield m/z 154 or m/z 44 depending on substitution.

Minor Peak (m/z 86): Loss of the 4-chlorophenyl radical.

Fragmentation Pathway Diagram
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Molecular Ion (M+)
m/z 197

[Cl-Ph-CH(NH2)-C4H9]+.

α-Cleavage (Major)
Loss of Butyl Radical (-C4H9•)

α-Cleavage (Minor)
Loss of Chlorophenyl Radical

Base Peak Ion
m/z 140

[Cl-Ph-CH=NH2]+

Chlorobenzyl Cation
m/z 125

[Cl-C7H6]+

- NH3 (Rearrangement)

Alkyl-Imine Ion
m/z 86

[NH2=CH-C4H9]+

Click to download full resolution via product page

Figure 1: EI-MS Fragmentation pathway showing the dominant formation of the m/z 140

benzylic iminium ion.

Method B: Nuclear Magnetic Resonance ( H-NMR)
Rationale: NMR provides unambiguous structural confirmation, specifically verifying the

position of the amine and the length of the alkyl chain.

Sample Preparation
Solvent:

(Deuterochloroform) or

.

Concentration: 10 mg/mL.

Reference: TMS (0.00 ppm).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12970111/docs?utm_src=pdf-body-img#analytical-methods-for-1-4-chlorophenyl-pentan-1-amine-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12970111?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectral Assignment ( , 400 MHz)

Position
Shift (

ppm)
Multiplicity Integration

Assignment
Logic

Ar-H 7.25 - 7.35 Multiplet (AA'BB') 4H
4-Chlorophenyl

ring symmetry.

CH-NH 3.85 - 3.95 Triplet (t) 1H

Benzylic methine

proton.

Deshielded by

Ring + N.

NH 1.40 - 1.80 Broad Singlet 2H

Exchangeable

amine protons

(shift varies with

conc.).

-CH 1.60 - 1.75 Multiplet 2H

Methylene

adjacent to the

chiral center.

-CH 1.20 - 1.40 Multiplet 4H
Remaining chain

methylenes.

Terminal CH 0.85 - 0.90 Triplet (t) 3H

Terminal methyl

group of the

pentyl chain.

Critical Distinction: The triplet at ~3.9 ppm is diagnostic for the

-substituted benzylamine structure. A phenethylamine isomer (amine at terminal carbon) would
show a triplet at ~2.8-3.0 ppm for the

group.

Method C: Infrared Spectroscopy (FTIR-ATR)
Rationale: Rapid intake screening for solid samples.

Amine Stretches (
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): Two weak bands at 3300–3400

(Primary amine doublet).

Aromatic C-H: Weak stretches >3000

.

Alkyl C-H: Strong bands at 2850–2960

.

Aromatic Ring Breathing: 1490

and 1590

.

C-Cl Stretch: Strong characteristic band at 1080–1095

(Para-substituted chlorobenzene).

Out-of-plane Bending: ~820

(Indicative of para-substitution).

References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for

CID 63452515 (Analogous Structure). Retrieved October 26, 2025, from [Link]

McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University
Science Books. (Authoritative text on Alpha-Cleavage mechanisms).
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of
Organic Compounds. John Wiley & Sons. (Standard for NMR prediction of benzylic amines).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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